Cas no 2648966-05-4 (3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride)

• Product Name: 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride
• CAS No: 2648966-05-4
• MF: C₉H₁₇FO₂S
• MW: 208.293485403061
• CID: 5665579
• PubChem ID: 165899463
• Update Time: 2025-10-29

3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpropyl)cyclobutane-1-sulfonyl fluoride
• EN300-27694978
• 2648966-05-4
• 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride

• Inchi： 1S/C9H17FO2S/c1-9(2,3)6-7-4-8(5-7)13(10,11)12/h7-8H,4-6H2,1-3H3
• InChI Key： ZHCQCSAWLAESRB-UHFFFAOYSA-N
• SMILES： S(C1CC(CC(C)(C)C)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 208.09332912g/mol
• Monoisotopic Mass: 208.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride

3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride (CAS No. 2648966-05-4): An Overview

3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride (CAS No. 2648966-05-4) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclobutane ring and a sulfonyl fluoride functional group. These attributes make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The cyclobutane ring is a four-membered cyclic structure that imparts rigidity and specific conformational properties to the molecule. This rigidity can influence the compound's reactivity and stability, making it an attractive candidate for the development of novel drugs and materials. The sulfonyl fluoride functional group, on the other hand, is known for its high reactivity and versatility in chemical transformations. It can participate in a wide range of reactions, including nucleophilic substitution, to form diverse derivatives with potential biological activities.

Recent research has highlighted the importance of 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride in the synthesis of compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The unique combination of the cyclobutane ring and the sulfonyl fluoride group allows for the creation of molecules with enhanced binding affinity to viral targets, potentially leading to more effective treatments for viral infections.

In addition to its applications in antiviral drug development, 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride has also shown promise in the field of cancer research. A recent study in Cancer Research reported that derivatives of this compound exhibit potent anticancer activity against various cancer cell lines. The researchers found that these derivatives can selectively target and inhibit specific enzymes involved in cancer cell proliferation, making them potential candidates for further development as anticancer agents.

The synthetic accessibility of 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride is another factor contributing to its significance in chemical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-(2,2-dimethylpropyl)cyclobutanol with sulfur trioxide pyridine complex (SO₃/Py), followed by treatment with anhydrous hydrogen fluoride (HF). This multi-step process yields high purity 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride with excellent yields.

The physical properties of 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride are also well-documented. It is a colorless liquid at room temperature with a molecular weight of 250.34 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane (DCM) and acetonitrile (ACN), which facilitates its use in various chemical reactions and purification processes.

In conclusion, 3-(2,2-Dimethylpropyl)cyclobutane-1-sulfonyl fluoride (CAS No. 2648966-05-4) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an important intermediate in the synthesis of compounds with therapeutic and industrial value. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the field of chemical sciences.